5-(2-hydroxyphenyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C25H18N4O4
• Molecular Weight: 438.4 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C25H18N4O4/c30-20-12-6-4-10-16(20)18-14-19(29-28-18)24(31)27-22-17-11-5-7-13-21(17)33-23(22)25(32)26-15-8-2-1-3-9-15/h1-14,30H,(H,26,32)(H,27,31)(H,28,29)
• InChI Key: OPAVFMGHWSXRAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=NN4)C5=CC=CC=C5O

Description

5-(2-Hydroxyphenyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-1H-pyrazole-3-carboxamide (CAS: 879440-69-4, molecular formula: C₂₆H₂₀N₄O₄, molecular weight: 452.46 g/mol) is a pyrazole-carboxamide derivative characterized by a 1-benzofuran core substituted with a phenylcarbamoyl group at position 2 and a pyrazole-3-carboxamide moiety linked to a 2-hydroxyphenyl substituent at position 5 . This structure combines aromatic, heterocyclic, and hydrogen-bonding functionalities, making it a candidate for diverse biological applications, including enzyme inhibition or receptor modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-hydroxyphenyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Benzofuran Moiety: The benzofuran ring can be synthesized through the cyclization of ortho-hydroxyaryl ketones with appropriate reagents.

Pyrazole Ring Formation: The pyrazole ring is often formed by the condensation of hydrazines with 1,3-diketones under acidic or basic conditions.

Coupling Reactions: The final step involves coupling the benzofuran and pyrazole intermediates with phenyl isocyanate to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on yield, purity, and cost-effectiveness. Catalysts and automated reaction systems are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyphenyl group, leading to the formation of quinones.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Halogenation can be achieved using reagents like bromine (Br2) or chlorine (Cl2) under appropriate conditions.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and reduced aromatic compounds.

Substitution: Halogenated derivatives and other substituted aromatic compounds.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in organic synthesis.

Biology

In biological research, the compound is studied for its potential as a biochemical probe. Its ability to interact with specific enzymes and receptors makes it a candidate for drug development and molecular biology studies.

Medicine

The compound’s potential therapeutic properties are being explored in medicinal chemistry. It may serve as a lead compound for the development of new pharmaceuticals targeting specific diseases.

Industry

In the industrial sector, this compound is used in the development of advanced materials, including polymers and coatings. Its stability and reactivity make it suitable for various applications.

Mechanism of Action

The mechanism of action of 5-(2-hydroxyphenyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. This interaction often involves hydrogen bonding, hydrophobic interactions, and π-π stacking with aromatic residues in the target proteins.

Comparison with Similar Compounds

Key Observations:

Substituent Impact on Bioactivity :

• The chlorophenyl and dichlorophenyl groups in the CB1 antagonist (IC₅₀ = 0.139 nM) enhance hydrophobic interactions with receptor pockets, contributing to high potency . In contrast, the 2-hydroxyphenyl group in the target compound may favor hydrogen bonding but reduce membrane permeability.
• Trifluoromethyl groups (e.g., in ) improve metabolic stability and electronegativity, critical for agrochemical persistence.

Core Modifications :

• Replacement of the 1-benzofuran core with a pyridylmethyl group () shifts activity toward central nervous system targets.
• Vinyl sulfone moieties () enable covalent binding to cysteine residues in viral proteases, a mechanism absent in the target compound.

Pharmacological and Industrial Relevance

• Cannabinoid Antagonists: Pyrazole-carboxamides with halogenated aryl groups () show nanomolar potency, suggesting the target compound could be optimized for similar receptor engagement.
• Agrochemical Utility : Trifluoromethyl and chlorophenylsulfanyl derivatives () underscore the scaffold’s versatility in pest control, though the target compound’s hydroxyphenyl group may limit field stability.

Biological Activity

5-(2-hydroxyphenyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-1H-pyrazole-3-carboxamide, identified by CAS Number 879466-80-5, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article will explore its biological activity, including antimicrobial, antioxidant, anti-inflammatory properties, and its mechanism of action based on recent research findings.

The compound has the following chemical characteristics:

• Molecular Formula : C$_{25}$H$_{18}$N$_{4}$O$_{4}$
• Molecular Weight : 438.435 g/mol
• Density : 1.5 ± 0.1 g/cm³
• Boiling Point : 593.0 ± 50.0 °C at 760 mmHg
• LogP : 3.72 (indicating moderate lipophilicity)

Antimicrobial Activity

Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance, compounds structurally related to 5-(2-hydroxyphenyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-1H-pyrazole-3-carboxamide have shown minimum inhibitory concentration (MIC) values ranging from 2.50 to 20 µg/mL against various bacterial strains, including E. coli and Staphylococcus aureus .

Compound	MIC (µg/mL)	Target Organism
Compound 9	2.50 - 20	E. coli
Compound 11b	14 - 30	S. aureus

Antioxidant Activity

The antioxidant capacity of this compound was evaluated using the DPPH scavenging assay, where it demonstrated a scavenging percentage between 84.16% and 90.52% for various derivatives . This suggests that the compound has potential applications in preventing oxidative stress-related diseases.

Compound	DPPH Scavenging Activity (%)
Compound 4	84.16
Compound 6	86.42
Compound 9	88.56

Anti-inflammatory Effects

The anti-inflammatory properties were assessed through human red blood cell (HRBC) membrane stabilization assays, where the compound exhibited stabilization percentages ranging from 86.70% to 99.25% . This indicates its potential as an anti-inflammatory agent.

Compound	HRBC Membrane Stabilization (%)
Compound 9	86.70
Compound 11c	73.67

The mechanism by which this compound exerts its biological effects includes the inhibition of DNA gyrase B in E. coli, with an IC50 value of approximately 9.80 µM, comparable to standard antibiotics like ciprofloxacin . This suggests that the compound may serve as a lead structure for developing new antimicrobial agents targeting bacterial DNA replication.

Case Studies

In a recent study focused on synthesizing and evaluating new pyrazole derivatives, several compounds similar to our target showed promising results in both antimicrobial and antioxidant activities . The study highlighted that structural modifications significantly influence biological efficacy, suggesting that further optimization could enhance activity.